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Compound of Interest

Compound Name: CC-401 dihydrochloride

Cat. No.: B1150315

Essential Safety and Handling Guide for CC-401
Dihydrochloride

This guide provides critical safety, handling, and disposal information for CC-401
dihydrochloride, a potent c-Jun N-terminal kinase (JNK) inhibitor. Adherence to these
protocols is essential for ensuring a safe laboratory environment for researchers, scientists,
and drug development professionals.

Personal Protective Equipment (PPE)

To ensure the safe handling of CC-401 dihydrochloride in both solid and solution forms, the
following personal protective equipment is mandatory. All PPE should be inspected before use
and removed carefully to avoid contamination.
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PPE Category

Solid Form (Powder)

Solution Form (e.g., in
DMSO)

Hand Protection

Chemical-resistant gloves
(e.g., nitrile)[1][2]

Chemical-resistant gloves
(e.g., nitrile)[1][2]

Eye Protection

Safety glasses with side

shields or chemical safety

goggles[1][2]

Safety glasses with side

shields or chemical safety

goggles[1][2]

Respiratory Protection

Use in a well-ventilated area or
with local exhaust ventilation
(e.g., fume hood) to avoid dust
formation. If ventilation is
inadequate, wear a NIOSH-

approved respirator.[2]

Work in a chemical fume hood.

[1]

Skin and Body Protection

A buttoned lab coat must be
worn to protect skin and

personal clothing.[1][2]

A buttoned lab coat must be
worn to protect skin and

personal clothing.[1][2]

Operational Plan: Handling and Storage

General Handling:

Avoid all direct contact with the skin, eyes, and clothing.[1][2]

Do not inhale dust or aerosols.[1][2]

Wash hands thoroughly after handling.[1][2]

All handling of the solid compound and preparation of solutions should be conducted in a

chemical fume hood.[1]

Storage:

o Keep the container tightly sealed.[1][2]

o Store at -20°C, protected from light and heat.[1][3][4]
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e Stock solutions in DMSO are stable for up to one month at -20°C or up to six months at
-80°C.[1]

e Aqueous solutions should be prepared fresh and are not recommended for storage beyond
one day.[1]

Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO

This protocol outlines the steps for preparing a 10 mM stock solution of CC-401
dihydrochloride in DMSO.

o Preparation: In a chemical fume hood, assemble all necessary materials: CC-401
dihydrochloride solid, anhydrous DMSO, a sterile vial, and a vortex mixer.

e Weighing: Accurately weigh 4.61 mg of CC-401 dihydrochloride (Molecular Weight: 461.39
g/mol ).[3]

o Transfer: Carefully transfer the weighed solid to the sterile vial, ensuring no material is lost.
 Dissolving: Add 1 mL of anhydrous DMSO to the vial.
e Mixing: Vortex the mixture until the solid is completely dissolved.[1]

o Storage: Aliquot the stock solution into single-use volumes to minimize freeze-thaw cycles
and store at -20°C or -80°C as recommended.[1]

Spill and Emergency Procedures
Spill Response:

e Evacuate: In case of a spill, immediately evacuate the area.[1]
» Protection: Wear full PPE as detailed in the table above.

o Containment:

o For solid spills, carefully sweep up the material to avoid creating dust.[1][2]
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o For liquid spills, cover with an inert absorbent material.[1]

» Collection: Place all contaminated materials in a sealed, labeled container for disposal.[1][2]

o Decontamination: Clean the spill area with an appropriate solvent (e.g., ethanol) followed by
a thorough wash with soap and water.[1]

First Aid:

o Skin Contact: Immediately wash the affected area with copious amounts of water for at least
15 minutes and remove contaminated clothing.[1][2]

o Eye Contact: Flush eyes with plenty of water for at least 15 minutes, holding the eyelids
apart.[1][2]

 Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen.[1][2]
e Ingestion: Rinse mouth with water. Do NOT induce vomiting.[1][2]
 In all cases of exposure, seek immediate medical attention.[1][2]

Disposal Plan

All materials contaminated with CC-401 dihydrochloride, including unused product, empty
containers, and cleaning materials, must be treated as hazardous chemical waste.[1]

o Collect waste in clearly labeled, sealed containers.[1][2]

o Dispose of the waste in accordance with your institution's and local environmental
regulations.[1][5]

o Contact your Environmental Health and Safety (EHS) department for specific disposal
procedures.[1]

JNK Signaling Pathway Inhibition by CC-401

CC-401 dihydrochloride is a potent and selective inhibitor of c-Jun N-terminal kinase (JNK).
The diagram below illustrates the simplified JNK signaling pathway and the point of inhibition
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by CC-401. Extracellular stimuli, such as stress or cytokines, activate a kinase cascade that
ultimately leads to the phosphorylation and activation of JNK. Activated JNK then
phosphorylates transcription factors like c-Jun, leading to changes in gene expression involved
in processes like inflammation, apoptosis, and cell proliferation. CC-401 competitively binds to
the ATP-binding site of active JNK, preventing the phosphorylation of its downstream targets.
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Caption: Inhibition of the JNK signaling pathway by CC-401.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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